Cas no 2002442-00-2 (4-Chlorothiophen-3-amine hydrochloride)

• Product Name: 4-Chlorothiophen-3-amine hydrochloride
• CAS No: 2002442-00-2
• MF: C₄H₅Cl₂NS
• MW: 170.060197591782
• MDL: MFCD30802452
• CID: 5041224
• PubChem ID: 134262307
• Update Time: 2026-02-28

4-Chlorothiophen-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chlorothiophen-3-amine hydrochloride
• SB16012
• 2002442-00-2
• BS-48077
• 4-Chlorothiophen-3-aminehydrochloride
• SCHEMBL19874571
• CS-0160837
• EN300-22133769
• E75259
• 4-Chlorothiophen-3-amine hydrochloride

• MDL： MFCD30802452
• Inchi： 1S/C4H4ClNS.ClH/c5-3-1-7-2-4(3)6;/h1-2H,6H2;1H
• InChI Key： OFFGHOYNUAMGLK-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1N.Cl

Computed Properties

• Exact Mass: 168.9519757g/mol
• Monoisotopic Mass: 168.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3

Additional information on 4-Chlorothiophen-3-amine hydrochloride

Research Brief on 4-Chlorothiophen-3-amine hydrochloride (CAS: 2002442-00-2): Recent Advances and Applications

4-Chlorothiophen-3-amine hydrochloride (CAS: 2002442-00-2) is a key intermediate in the synthesis of various pharmacologically active compounds, particularly in the development of heterocyclic molecules with potential therapeutic applications. Recent studies have highlighted its significance in medicinal chemistry, especially in the design of novel antimicrobial, anticancer, and anti-inflammatory agents. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of 4-Chlorothiophen-3-amine hydrochloride as a precursor for the synthesis of thiophene-based inhibitors targeting bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. The researchers employed a combination of computational modeling and in vitro assays to optimize the molecular structure, achieving a significant improvement in binding affinity and selectivity.

In another breakthrough, a team from the University of Cambridge reported the application of 4-Chlorothiophen-3-amine hydrochloride in the development of small-molecule modulators for neurodegenerative diseases. The compound served as a scaffold for designing molecules that selectively target alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study, published in ACS Chemical Neuroscience, utilized high-throughput screening and structural-activity relationship (SAR) analysis to identify promising candidates with enhanced blood-brain barrier permeability.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 4-Chlorothiophen-3-amine hydrochloride. A 2023 paper in Organic Process Research & Development described a scalable, green chemistry approach that reduces the use of hazardous reagents and improves yield. The new method employs catalytic hydrogenation under mild conditions, addressing previous challenges related to purity and environmental impact.

The compound's versatility is further evidenced by its role in the development of fluorescent probes for cellular imaging. Researchers at MIT recently utilized 4-Chlorothiophen-3-amine hydrochloride to synthesize a novel class of thiophene-based fluorophores with tunable emission properties. These probes demonstrated exceptional photostability and specificity for lysosomal tracking in live cells, as reported in Chemical Communications.

Looking ahead, the pharmaceutical industry is showing increased interest in 4-Chlorothiophen-3-amine hydrochloride as a building block for PROTAC (Proteolysis Targeting Chimera) development. Early-stage research indicates its potential in creating heterobifunctional molecules that target disease-causing proteins for degradation. This application could revolutionize treatment strategies for previously "undruggable" targets in oncology and other therapeutic areas.

In conclusion, 4-Chlorothiophen-3-amine hydrochloride continues to emerge as a valuable chemical entity in drug discovery and development. Its diverse applications across multiple therapeutic areas, coupled with recent synthetic improvements, position this compound as a focus of ongoing research. Future studies are expected to explore its potential in addressing unmet medical needs, particularly in the realms of antimicrobial resistance and neurodegenerative disorders.